Cas no 730997-91-8 (6-amino-1-propyl-5-(trifluoroacetyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-amino-1-propyl-5-(trifluoroacetyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 730997-91-8
• MF: C₉H₁₀F₃N₃O₃
• MW: 265.189212322235
• CID: 3106264
• PubChem ID: 2402663
• Update Time: 2025-08-04

6-amino-1-propyl-5-(trifluoroacetyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-amino-1-propyl-5-(trifluoroacetyl)pyrimidine-2,4(1H,3H)-dione
• 730997-91-8
• SR-01000047560
• 6-amino-1-propyl-5-(trifluoroacetyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• AKOS000117071
• EN300-07067
• SR-01000047560-1

• Inchi： 1S/C9H10F3N3O3/c1-2-3-15-6(13)4(5(16)9(10,11)12)7(17)14-8(15)18/h2-3,13H2,1H3,(H,14,17,18)
• InChI Key： NIKHSFPBPSGAOW-UHFFFAOYSA-N
• SMILES： FC(C(C1C(NC(N(C=1N)CCC)=O)=O)=O)(F)F

Computed Properties

• Exact Mass: 265.067
• Monoisotopic Mass: 265.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.5Ų

Additional information on 6-amino-1-propyl-5-(trifluoroacetyl)pyrimidine-2,4(1H,3H)-dione

Introduction to 6-amino-1-propyl-5-(trifluoroacetyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 730997-91-8)

6-amino-1-propyl-5-(trifluoroacetyl)pyrimidine-2,4(1H,3H)-dione is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 730997-91-8, belongs to the pyrimidine class of molecules, which are well-documented for their biological significance and pharmacological potential. The structural features of this compound, particularly the presence of an amino group at the 6-position, a propyl chain at the 1-position, and a trifluoroacetyl moiety at the 5-position, contribute to its unique chemical properties and reactivity. These attributes make it a valuable scaffold for further derivatization and exploration in drug discovery programs.

The synthesis and characterization of 6-amino-1-propyl-5-(trifluoroacetyl)pyrimidine-2,4(1H,3H)-dione involve meticulous chemical methodologies that highlight the compound's complexity. The pyrimidine core is a crucial component in many bioactive molecules, including nucleoside analogs and antiviral agents. The introduction of fluorine atoms in the trifluoroacetyl group enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the propyl chain adds to the molecular weight and influences solubility characteristics, making it adaptable for various formulation strategies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 6-amino-1-propyl-5-(trifluoroacetyl)pyrimidine-2,4(1H,3H)-dione with biological targets. Studies suggest that this compound exhibits promising affinity for enzymes and receptors involved in cancer pathways. For instance, preliminary computational studies indicate that it may interact with kinases and other signaling proteins that are aberrantly expressed in tumor cells. Such interactions could potentially lead to novel therapeutic strategies targeting specific oncogenic pathways.

The pharmacological profile of 6-amino-1-propyl-5-(trifluoroacetyl)pyrimidine-2,4(1H,3H)-dione has been explored through in vitro assays that evaluate its cytotoxicity and anti-inflammatory effects. Preliminary data demonstrate that this compound demonstrates selective toxicity toward certain cancer cell lines while maintaining lower toxicity on normal cells. This selectivity is attributed to its ability to modulate key intracellular signaling cascades that are dysregulated in malignant cells. Furthermore, its anti-inflammatory properties have been linked to its capacity to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The trifluoroacetyl group in 6-amino-1-propyl-5-(trifluoroacetyl)pyrimidine-2,4(1H,3H)-dione not only enhances pharmacokinetic profiles but also influences electronic properties through its strong electronegativity. This feature can be leveraged to fine-tune hydrogen bonding interactions with biological targets, thereby improving binding affinity and efficacy. The amino group at the 6-position provides a site for further functionalization through coupling reactions with carboxylic acids or activated esters, allowing for the creation of more complex derivatives with tailored biological activities.

In vivo studies have begun to elucidate the pharmacokinetic behavior of 6-amino-1-propyl-5-(trifluoroacetyl)pyrimidine-2,4(1H,3H)-dione following systemic administration. Early findings suggest favorable distribution patterns with rapid absorption and moderate distribution volume. The compound exhibits reasonable bioavailability and clearance rates, indicating potential for therapeutic use if further optimized for oral or parenteral delivery. Metabolic studies have identified key pathways involving cytochrome P450 enzymes, which provide insights into potential drug-drug interactions and dosing regimens.

The versatility of 6-amino-1-propyl-5-(trifluoroacetyl)pyrimidine-2,4(1H,3H)-dione as a building block has led to its incorporation into several drug discovery campaigns targeting neurological disorders. Pyrimidine derivatives have shown promise in modulating neurotransmitter systems associated with conditions such as Alzheimer's disease and Parkinson's disease. The structural motifs present in this compound may facilitate interactions with neurotransmitter receptors or enzyme targets relevant to these pathologies. Ongoing research aims to explore these possibilities through targeted molecular modifications.

The synthetic route to 6-amino-1-propyl-5-(trifluoroacetyl)pyrimidine-2,4(1H,3H)-dione involves multi-step organic transformations that require precise control over reaction conditions. Key steps include condensation reactions between appropriately substituted pyrimidinone precursors followed by functional group interconversions such as acetylation and amination. Advances in green chemistry principles have encouraged researchers to develop more sustainable synthetic methodologies that minimize waste generation while maintaining high yields.

The future prospects for 6-amino-1-propyl-5-(trifluoroacetyl)pyrimidine-2,4(1H,3H)-dione are promising given its unique structural features and demonstrated biological activity. Continued investigation into its mechanism of action will be essential for optimizing therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be instrumental in translating preclinical findings into clinical candidates worthy of further development.